Cas no 1373029-19-6 (1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate(WX106143))

• Product Name: 1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate(WX106143)
• CAS No: 1373029-19-6
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• MDL: MFCD22209768
• CID: 4591909
• Update Time: 2025-06-14

1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate(WX106143) Chemical and Physical Properties

Names and Identifiers

• 1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate(WX106143)
• 1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate
• Spiro[3H-indole-3,3'-piperidine]-1',5-dicarboxylic acid, 1,2-dihydro-, 1'-(1,1-dimethylethyl) 5-methyl ester
• 1-O'-tert-butyl 5-O-methyl spiro[1,2-dihydroindole-3,3'-piperidine]-1',5-dicarboxylate

• MDL： MFCD22209768
• Inchi： 1S/C19H26N2O4/c1-18(2,3)25-17(23)21-9-5-8-19(12-21)11-20-15-7-6-13(10-14(15)19)16(22)24-4/h6-7,10,20H,5,8-9,11-12H2,1-4H3
• InChI Key： MVYGWYOZHUIRFT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(OC)=O)C=C2)C2(CCCN(C(OC(C)(C)C)=O)C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate(WX106143)

Comprehensive Overview of 1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate (WX106143) and Its Applications

The compound 1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate, with CAS No 1373029-19-6, is a spirocyclic derivative that has garnered significant attention in pharmaceutical and chemical research. Known by its product name WX106143, this molecule is a key intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and metabolic disorders. Its unique spiro[indoline-3,3-piperidine] core structure offers versatile reactivity, making it a valuable building block in medicinal chemistry.

In recent years, the demand for spirocyclic compounds like WX106143 has surged due to their potential in drug discovery. Researchers are particularly interested in their ability to modulate protein-protein interactions (PPIs), a hot topic in modern therapeutics. The tert-butyl and methyl ester groups in this compound enhance its stability and solubility, critical factors for pharmacokinetic optimization. These features align with current trends in fragment-based drug design (FBDD) and small-molecule inhibitors, which dominate academic and industrial research.

One of the most searched questions in the field is: "What are the applications of spirocyclic compounds in CNS drug development?" WX106143 addresses this query directly, as its structural motif is frequently explored for targeting G-protein-coupled receptors (GPCRs) and ion channels implicated in neurodegenerative diseases. Its dicarboxylate functionality also allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS).

From an SEO perspective, keywords like "spiro[indoline-3,3-piperidine] synthesis", "CAS 1373029-19-6 supplier", and "WX106143 pharmacological properties" are highly relevant. These terms reflect user intent, ranging from procurement to mechanistic studies. The compound’s role in catalysis and asymmetric synthesis further expands its utility, catering to chemists exploring green chemistry and atom-economical reactions.

In conclusion, 1-Tert-Butyl 5-Methyl Spiro[Indoline-3,3-Piperidine]-1,5-Dicarboxylate (WX106143) exemplifies innovation in heterocyclic chemistry. Its adaptability to diverse research needs—from neuropharmacology to material science—ensures its prominence in scientific literature and commercial pipelines. As the industry shifts toward precision medicine, compounds like this will remain at the forefront of interdisciplinary breakthroughs.